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Executive Summary

Diisononyl azelate (DINA) is a diester formed from the condensation of azelaic acid (1,9-
nonanedioic acid) and isononanol (a C9 branched alcohol isomer mixture).[1] It is a critical
excipient and plasticizer, valued for its low volatility, excellent low-temperature flexibility, and
biocompatibility in medical plastics.

This guide details the stepwise Fischer esterification mechanism, analyzes the reaction kinetics
using Langmuir-Hinshelwood and pseudo-homogeneous models, and provides a validated
experimental protocol for high-purity synthesis.

Reaction Mechanism

The synthesis of DINA is a reversible, acid-catalyzed condensation reaction. While simple
mineral acids (

) can be used, industrial and pharmaceutical grades typically employ organometallic catalysts
(e.g., Tetraisopropyl Titanate, TIPT) to minimize side reactions (ether formation) and corrosion.

[1]
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The Stepwise Pathway

The reaction proceeds in two distinct equilibrium steps:

» Mono-esterification: Azelaic acid reacts with one mole of isononanol to form Monoisononyl
Azelate.[1]

o Di-esterification: The monoester reacts with a second mole of isononanol to form DINA.[1]

Water is produced in both steps and must be continuously removed to drive the equilibrium
toward the product (Le Chatelier’s principle).

Mechanistic Visualization

The following diagram illustrates the catalytic cycle using a proton donor (simplified for clarity)
to activate the carbonyl carbon.
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Figure 1: Stepwise esterification mechanism. The reaction requires activation of the carbonyl
carbon by a catalyst to facilitate nucleophilic attack by the sterically hindered isononanol.

Reaction Kinetics

Understanding the kinetics is vital for reactor sizing and cycle time optimization. The reaction is
typically second-order overall (first order with respect to acid and alcohol) but is often modeled
as pseudo-first-order when alcohol is in excess.[1]

Kinetic Models

Two primary models are used to describe DINA synthesis:

A. Pseudo-Homogeneous Model (Catalyzed)
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Used for soluble catalysts (e.g., TIPT, pTSA).[1]

» : Rate of disappearance of Azelaic Acid

¢ : Reaction rate constant[1][2]

¢ : Catalyst concentration[1][3]

» : Concentrations of Acid, Alcohol, Ester, and Water
¢ : Equilibrium constant[1][4]

B. Langmuir-Hinshelwood-Hougen-Watson (LHHW)

Used for solid acid catalysts (e.g., Amberlyst 15, Zeolites).[1] This model accounts for the
adsorption of reactants onto the catalyst surface.

e : Adsorption equilibrium constants for species
1]

« Insight: Water (

) often adsorbs strongly to solid acid catalysts, inhibiting the rate. This makes efficient water
removal doubly important: it shifts thermodynamic equilibrium and prevents kinetic inhibition.

[1]

Kinetic Parameters (Reference Values)

While specific constants depend on the exact isomer ratio of isononanol, the following
parameters are representative of azelaic acid esterification with C8-C10 alcohols.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://pubmed.ncbi.nlm.nih.gov/41726757/
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://patents.google.com/patent/WO2018046306A1/en
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://pubs.acs.org/doi/10.1021/acsengineeringau.5c00002
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Value Range Unit Notes

Moderate barrier;
50 - 65 kJ/mol sensitive to

Activation Energy (

) temperature.[1]

Pre-exponential

Dependent on catalyst
Factor ( L/(mol[1]-min) P Y

)

steric hindrance.[1]

At 150°C-200°C.
40-55 - Slightly decreases
) with T,

Equilibrium Constant (

Mildly endothermic;
+15to +25 kJ/mol heat drives rate &

Reaction Enthalpy (

) water removal.[1]

Experimental Protocol: Titanate-Catalyzed
Synthesis

This protocol uses Tetraisopropyl Titanate (TIPT), preferred for producing colorless, high-purity
esters suitable for medical applications.[1]

Materials

e Azelaic Acid: >99% purity (biotech or ozonolysis grade).[1]
 Isononanol (INA): Industrial grade (excess required).[1]
o Catalyst: Tetraisopropyl Titanate (TIPT) or Tetrabutyl Titanate (TBT).[1]

» Entrainer (Optional): Xylene (if using azeotropic distillation at lower T), though neat reaction
is preferred industrially.[1]

Methodology
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e Charging: Load Azelaic Acid (1.0 eq) and Isononanol (2.4 eq - 20% excess) into a 3-neck
reactor equipped with a mechanical stirrer, nitrogen inlet, and Dean-Stark trap.

e Heating: Heat mixture to 140°C under

flow to melt acid and homogenize.

o Catalyst Addition: Once at 140°C, add TIPT (0.05 - 0.1 wt% of total mass).[1]

o Note: Adding catalyst below 100°C can lead to premature hydrolysis of the titanate by
residual moisture.

e Reaction Phase: Ramp temperature to 200°C - 220°C.
o Water evolution will be vigorous.[1]
o Maintain reflux; remove water continuously via the trap.
o Monitor Acid Value (AV).[1] Target AV < 0.1 mg KOH/g.[1]

e Vacuum Stripping: Once conversion >99%, apply vacuum (gradually to 10-20 mbar) at
200°C to strip excess isononanol.[1]

o Neutralization/Hydrolysis: Cool to 90°C. Add dilute NaOH or steam to hydrolyze the titanate
catalyst into inert

solids.

« Filtration: Add filter aid (diatomaceous earth) and filter to remove

and any salts.[1]

Process Flow Diagram
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Figure 2: Industrial process flow for DINA synthesis emphasizing water removal and catalyst
recovery.[1]

Critical Quality Attributes (CQA) for Drug/Medical
Use

For researchers in drug development (e.g., using DINA as an emollient or in transdermal
patches), the following purity parameters are critical:

e Acid Value (AV): Must be

mg KOH/g to prevent skin irritation or drug degradation.[1]

e Color (APHA):
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Hazen. Yellowing indicates oxidation or catalyst residue.[1]

¢ Water Content:

.[1] Moisture can promote hydrolysis of the ester back to acid.

¢ Residual Alcohol:

. Isononanol can be a skin irritant at high concentrations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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